![molecular formula C7H11NOS B3032915 3,5-Dimethyl-4-((methylthio)methyl)isoxazole CAS No. 62679-06-5](/img/structure/B3032915.png)
3,5-Dimethyl-4-((methylthio)methyl)isoxazole
Overview
Description
3,5-Dimethyl-4-((methylthio)methyl)isoxazole is a derivative of isoxazole, a five-membered heterocyclic moiety commonly found in many commercially available drugs . Isoxazole derivatives have significant importance in the field of drug discovery .
Synthesis Analysis
The synthesis of isoxazole derivatives often involves metal-free synthetic routes . In 2019, a synthetic method for novel 3,5-disubstituted isoxazole scaffolds was introduced, which can be used as a possible anti-Parkinson agent .Molecular Structure Analysis
The molecular formula of 3,5-Dimethyl-4-((methylthio)methyl)isoxazole is C7H11NOS . Isoxazole is a five-membered heterocyclic moiety .Scientific Research Applications
- Anticancer Agents : Isoxazole derivatives have shown promise as cytotoxic agents. Scientists investigate their impact on cancer cell lines, including leukemia and solid tumors .
Organic Synthesis and Chemical Reactions
The compound’s unique structure makes it valuable in synthetic chemistry:
- Oxidative Conversion : Researchers have used 3,5-dimethyl-4-(methylsulfanylmethyl)-1,2-oxazole as a starting material for synthesizing other compounds. For instance, oxidative conversion of oximes to 3-aryl isoxazoles involves this scaffold .
Coordination Chemistry and Crystallography
The crystal structures of related compounds provide insights into their coordination behavior:
- Copper Complexes : Interaction of 3,5-dimethyl-[4-(methoxy)-2-pyridinyl]-methylthio-4,6-dimethyl-pyrimidine with CuCl2·2H2O in methanol yields a square-planar copper (II) complex. This complex has been structurally characterized .
Biological Studies and Cellular Effects
Researchers examine the effects of these compounds on biological systems:
Safety and Hazards
3,5-Dimethyl-4-isoxazolecarbaldehyde, a related compound, is considered hazardous by the 2012 OSHA Hazard Communication Standard . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to wear personal protective equipment, ensure adequate ventilation, and avoid getting the compound in eyes, on skin, or on clothing .
Mechanism of Action
Mode of Action
Isoxazoles are generally synthesized through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole . This reaction is known to occur via a concerted pathway .
Biochemical Pathways
Isoxazoles are known to be involved in various biological activities such as anticancer, antioxidant, antibacterial, and antimicrobial activity .
Result of Action
Isoxazoles are known to exhibit various biological activities, suggesting they may have diverse molecular and cellular effects .
Action Environment
The synthesis of isoxazoles generally avoids the requirement of inert gas, cryogenics, as well as toxic metal contamination, making them useful for the generation of diverse molecular architectures .
properties
IUPAC Name |
3,5-dimethyl-4-(methylsulfanylmethyl)-1,2-oxazole | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NOS/c1-5-7(4-10-3)6(2)9-8-5/h4H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORABKOGQOWLYJY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CSC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00363001 | |
Record name | 11L-542S | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00363001 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
62679-06-5 | |
Record name | 11L-542S | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00363001 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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